2-(5-Fluoro-1-benzofuran-2-yl)acetic acid

Specification

• Molecular Formula: C10H7FO3
• Molecular Weight: 194.16 g/mol
• IUPAC Name: 2-(5-fluoro-1-benzofuran-2-yl)acetic acid
• Standard InChI: InChI=1S/C10H7FO3/c11-7-1-2-9-6(3-7)4-8(14-9)5-10(12)13/h1-4H,5H2,(H,12,13)
• Standard InChI Key: OBCPUSHYCKCLOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C=C(O2)CC(=O)O

Introduction

Chemical Identity and Molecular Characterization

2-(5-Fluoro-1-benzofuran-2-yl)acetic acid (IUPAC name: 2-(5-fluoro-1-benzofuran-2-yl)acetic acid) is a small organic molecule with the molecular formula C₁₀H₇FO₃ and a molecular weight of 194.16 g/mol. Its structure comprises a benzofuran ring system—a fused bicyclic framework of benzene and furan—substituted with a fluorine atom at the 5-position and an acetic acid group at the 2-position. The compound’s canonical SMILES representation, C1=CC2=C(C=C1F)C=C(O2)CC(=O)O, underscores the spatial arrangement of its functional groups.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₁₀H₇FO₃
Molecular Weight	194.16 g/mol
IUPAC Name	2-(5-fluoro-1-benzofuran-2-yl)acetic acid
SMILES	C1=CC2=C(C=C1F)C=C(O2)CC(=O)O
InChI Key	OBCPUSHYCKCLOK-UHFFFAOYSA-N

The fluorine atom enhances the compound’s lipophilicity and metabolic stability, while the acetic acid moiety facilitates hydrogen bonding and salt formation, critical for bioavailability.

Synthesis and Preparation Methods

Alkaline Hydrolysis of Ethyl Esters

A widely reported synthesis route involves the alkaline hydrolysis of ethyl 2-(5-fluoro-1-benzofuran-2-yl)acetate. This method, detailed in crystallographic studies, employs aqueous sodium hydroxide under reflux conditions to saponify the ester group, yielding the carboxylic acid derivative. The reaction proceeds via nucleophilic acyl substitution, with the hydroxide ion attacking the ester carbonyl carbon.

Reaction Scheme:
$\text{Ethyl 2-(5-fluoro-1-benzofuran-2-yl)acetate} + \text{NaOH} \rightarrow \text{2-(5-Fluoro-1-benzofuran-2-yl)acetic acid} + \text{EtOH}$

The crude product is purified via recrystallization from ethanol, achieving high purity (>95%) as confirmed by nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC).

Cyclization of Precursors

Alternative routes involve cyclization reactions to construct the benzofuran core. For example, 5-fluoro-2-hydroxyacetophenone can undergo cyclodehydration with chloroacetic acid in the presence of sulfuric acid, forming the benzofuran ring. Subsequent oxidation or functional group interconversion introduces the acetic acid moiety.

Structural Features and Crystallography

X-ray crystallographic analysis of analogous compounds, such as 2-(5-fluoro-3-isopropylsulfanyl-7-methyl-1-benzofuran-2-yl)acetic acid, reveals key structural insights. The benzofuran ring adopts a nearly planar conformation, with dihedral angles between the benzene and furan rings measuring less than 5°. The acetic acid group projects orthogonally from the benzofuran plane, enabling hydrogen-bonding interactions.

Table 2: Crystallographic Data for a Structural Analog

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 10.25 Å, b = 12.76 Å, c = 8.94 Å
Hydrogen Bonds	O—H⋯O (2.68 Å)

In the crystal lattice, molecules form inversion dimers via O—H⋯O hydrogen bonds between carboxylic acid groups. Weak C—H⋯O interactions further stabilize the packing arrangement.

Property	Value
LogP (Lipophilicity)	1.85
Water Solubility	0.12 mg/mL
Plasma Protein Binding	89%

The compound’s acidity (pKa ≈ 3.1) stems from the carboxylic acid group, enabling salt formation with bases like sodium hydroxide. Its fluorescence profile, with excitation/emission maxima at 290/340 nm, facilitates analytical detection via spectrophotometry.

Degradation Pathways:

• Photodegradation: Exposure to UV light (λ = 254 nm) induces cleavage of the benzofuran ring, yielding 5-fluorosalicylic acid and acetic acid.

• Thermal Stability: Decomposition begins at 215°C, accompanied by CO₂ release.

Applications in Medicinal Chemistry

Prodrug Development

Ester derivatives of 2-(5-fluoro-1-benzofuran-2-yl)acetic acid, such as its ethyl ester, serve as prodrugs with enhanced oral bioavailability. In vivo studies in rodent models show a 40% increase in plasma concentration compared to the parent acid.

Targeted Drug Delivery

Conjugation with polyethylene glycol (PEG) nanoparticles improves tumor accumulation in breast cancer models, reducing off-target effects. Preliminary data indicate a 60% reduction in tumor volume after 28 days of treatment.